Cas no 110450-46-9 (2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-)
110450-46-9 structure
Product Name:2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
CAS No:110450-46-9
MF:C10H8O3
MW:176.168723106384
CID:1193581
Update Time:2024-08-02
2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
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- Inchi: 1S/C10H8O3/c1-3-9(11)8-6-7(13-2)4-5-10(8)12/h1,4-6,12H,2H3
- InChI Key: SSYGNGJSGASKGW-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=CC=C1O)(=O)C#C
Computed Properties
- Exact Mass: 176.04734
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- Boiling Point: 349.6±52.0 °C(Predicted)
- PSA: 46.53
- pka: 7.38±0.43(Predicted)
2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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